Chembl4589360

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C24H21ClN6O2/c1-15-3-6-18(11-16(15)2)20-12-21-23-28-31(24(33)29(23)9-10-30(21)27-20)14-22(32)26-13-17-4-7-19(25)8-5-17/h3-12H,13-14H2,1-2H3,(H,26,32)
• InChI Key: DBDUTZKEPQWZGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NCC5=CC=C(C=C5)Cl)C3=C2)C
• Molecular Formula: C24H21ClN6O2
• Molecular Weight: 460.9 g/mol

Description

The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include information about its physical appearance.

Synthesis Analysis

This involves understanding the chemical reactions used to create the compound. It often requires knowledge of organic chemistry and reaction mechanisms.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can provide information about its reactivity, stability, and possible uses.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, and reactivity. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Anticancer Potential

• CHEMBL4589360 exhibits promising anticancer activity. Researchers have investigated its effects on specific cancer cell lines, such as breast, lung, and colon cancer. Preliminary studies suggest that it interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth. .

Anti-Inflammatory Properties

• Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Chembl4589360 has shown anti-inflammatory effects by modulating key pathways involved in inflammation. .

Neuroprotective Effects

• Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. CHEMBL4589360 has demonstrated neuroprotective properties in preclinical studies. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. .

Metabolic Disorders

• Metabolic syndrome, diabetes, and obesity are global health challenges. Chembl4589360 has been investigated for its potential impact on glucose metabolism, lipid regulation, and insulin sensitivity. .

Cardiovascular Health

• Cardiovascular diseases remain a leading cause of mortality worldwide. Some studies indicate that CHEMBL4589360 could have cardiovascular benefits. It may improve endothelial function, reduce blood pressure, and prevent atherosclerosis. .

Novel Drug Development

• Researchers are actively exploring Chembl4589360 as a scaffold for designing new drugs. Its unique chemical structure provides opportunities for modification and optimization. .

Mechanism of Action

This is particularly relevant for drugs and bioactive compounds. It involves understanding how the compound interacts with biological systems to produce its effects.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It can include toxicity information, safety precautions, and handling procedures.

Future Directions

This involves considering potential future research directions. It could include potential applications, unanswered questions about the compound, or ways to improve its synthesis or use.